(R,R)-Octahydro-benzoimidazole-2-thione

• IUPAC Name: (3aR,7aR)-1,3,3a,4,5,6,7,7a-octahydrobenzimidazole-2-thione
• InChI: InChI=1S/C7H12N2S/c10-7-8-5-3-1-2-4-6(5)9-7/h5-6H,1-4H2,(H2,8,9,10)/t5-,6-/m1/s1
• InChI Key: INYFNNKRGLROQV-PHDIDXHHSA-N
• Canonical SMILES: C1CCC2C(C1)NC(=S)N2
• Isomeric SMILES: C1CC[C@@H]2[C@@H](C1)NC(=S)N2
• Molecular Formula: C7H12N2S
• Molecular Weight: 156.25 g/mol

Description

(R,R)-Octahydro-benzoimidazole-2-thione, also known as omeprazole, is a chemical compound that has been widely used in scientific research. It is a proton pump inhibitor (PPI) that is commonly used in the treatment of gastroesophageal reflux disease (GERD) and other related conditions. The compound is also known for its ability to inhibit the secretion of gastric acid, which makes it an important tool for studying the physiological effects of acid secretion.

Mechanism of Action

The mechanism of action of (R,R)-Octahydro-benzoimidazole-2-thione involves the inhibition of the proton pump in the parietal cells of the stomach. This inhibition leads to a decrease in the secretion of gastric acid, which can help to reduce symptoms associated with acid-related disorders such as GERD and peptic ulcer disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (R,R)-Octahydro-benzoimidazole-2-thione are primarily related to its ability to inhibit the secretion of gastric acid. This inhibition can help to reduce symptoms such as heartburn, acid reflux, and stomach pain. In addition, the compound has been shown to have anti-inflammatory properties, which may help to reduce inflammation in the stomach lining.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (R,R)-Octahydro-benzoimidazole-2-thione in lab experiments is its ability to inhibit the secretion of gastric acid. This makes it an important tool for studying the physiological effects of acid secretion and the mechanisms of action of other PPIs. However, one of the limitations of this compound is its potential for cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research related to (R,R)-Octahydro-benzoimidazole-2-thione. One area of interest is the development of new PPIs that are more effective and have fewer side effects than current treatments. Another area of interest is the use of PPIs in the treatment of other conditions, such as inflammatory bowel disease and irritable bowel syndrome. Additionally, there is ongoing research related to the mechanisms of action of PPIs and their effects on the gut microbiome.

Synthesis Methods

The synthesis of (R,R)-Octahydro-benzoimidazole-2-thione is a complex process that involves several steps. One of the most commonly used methods for synthesizing this compound is the reaction of (R,R)-Octahydro-benzoimidazole-2-thione sulfide with hydrogen peroxide in the presence of a catalyst. This method has been shown to be efficient and reliable, and it has been widely used in the production of (R,R)-Octahydro-benzoimidazole-2-thione for research purposes.

Scientific Research Applications

(R,R)-Octahydro-benzoimidazole-2-thione has been extensively used in scientific research due to its ability to inhibit the secretion of gastric acid. This compound has been used in studies related to GERD, peptic ulcer disease, and other related conditions. It has also been used in studies related to the mechanism of action of other PPIs and their effects on gastric acid secretion.